Cas no 2171672-08-3 (2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171672-08-3
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6577288
• PubChem ID: 165552118
• Update Time: 2025-06-15

2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1483904
• 2-ethyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171672-08-3

• Inchi： 1S/C27H32N2O5S/c1-3-9-17(14-24(30)29-23(26(31)32)16-35-25(29)4-2)28-27(33)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23,25H,3-4,9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： OHFKJWPYXSZMEP-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid

Research Brief on 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171672-08-3)

The compound 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171672-08-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the stepwise assembly of peptides, ensuring high yields and minimal side reactions. Researchers have also explored its utility in the synthesis of thiazolidine-based peptidomimetics, which are known for their enhanced metabolic stability and bioavailability.

Structural analyses using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have revealed that the thiazolidine ring in this compound adopts a stable conformation, which is crucial for its interactions with biological targets. Computational modeling studies further support these findings, suggesting that the compound's unique geometry may facilitate binding to specific enzymes or receptors involved in disease pathways.

In vitro and in vivo studies have demonstrated the compound's potential as a scaffold for developing novel therapeutics. For instance, derivatives of 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid have shown promising activity against bacterial infections and inflammatory disorders. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and reducing synthetic complexity. Future research directions may include the development of more efficient synthetic routes and the exploration of its applications in targeted drug delivery systems. Collaborative efforts between academic and industrial researchers will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 2-ethyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid represents a promising candidate for further investigation in the fields of peptide chemistry and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop next-generation therapeutics.